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Compound of Interest

Compound Name: ML-097

Cat. No.: B15612510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of ML-097 (2-[(2-bromophenyl)methoxy]-benzoic acid), a pan-activator of Ras-related

GTPases. Adherence to these procedures is critical to ensure laboratory safety and maintain

experimental integrity.

Chemical Identifier and Hazard Information
Identifier Value

Chemical Name 2-[(2-bromophenyl)methoxy]-benzoic acid

Synonyms ML-097, CID-2160985

CAS Number 743456-83-9

Molecular Formula C₁₄H₁₁BrO₃

Molecular Weight 307.14 g/mol

GHS Hazard Classification[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
A comprehensive assessment of handling procedures indicates the following personal

protective equipment is mandatory when working with ML-097.

Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

To prevent skin contact and

irritation.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

and dust.

Skin and Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood

To avoid inhalation of dust or

aerosols, which may cause

respiratory irritation.

Operational Plan: Handling and Storage
ML-097 is a crystalline solid and should be handled with care to minimize dust generation and

exposure.
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Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Recommended storage temperature is -20°C for long-term stability.

Handling:

Engineering Controls: All handling of solid ML-097 and preparation of solutions should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[2]

Avoidance of Contamination: Do not eat, drink, or smoke in areas where ML-097 is handled

or stored.

Experimental Protocol: Preparation of a Stock Solution
This protocol outlines the steps for preparing a stock solution of ML-097.

Preparation:

Ensure all necessary PPE is worn correctly.

Work within a chemical fume hood.

Allow the vial of ML-097 to equilibrate to room temperature before opening to prevent

condensation.

Centrifuge the vial briefly to ensure all solid material is at the bottom.

Dissolution:

ML-097 is soluble in organic solvents such as DMSO.

To prepare a stock solution, add the desired volume of solvent directly to the vial.
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Vortex or sonicate as needed to ensure complete dissolution.

Storage of Stock Solution:

Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw

cycles.

Store stock solutions at -20°C or -80°C in tightly sealed vials.

Disposal Plan
As a halogenated organic compound, ML-097 and its contaminated waste must be disposed of

as hazardous chemical waste.

Waste Segregation:

Collect waste ML-097 and any materials contaminated with it (e.g., pipette tips, vials) in a

designated, sealed, and properly labeled hazardous waste container.

Keep halogenated organic waste separate from non-halogenated waste streams.[3][4]

Labeling:

Clearly label the waste container with "Hazardous Waste" and list the chemical contents,

including "ML-097 (halogenated organic compound)".

Disposal Procedure:

Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office.

Do not dispose of ML-097 down the drain or in regular trash.

Visualizations
Experimental Workflow for Handling ML-097
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Experimental Workflow for Handling ML-097
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Caption: Step-by-step workflow for the safe handling of ML-097.
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Simplified Ras Signaling Pathway Activation

Simplified Ras Signaling Pathway Activation by ML-097
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Caption: Activation of the Ras signaling pathway by ML-097.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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